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Compound of Interest

Compound Name: 29-Hydroxyfriedelan-3-one

Cat. No.: B15594731

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the plant metabolite 29-
hydroxyfriedelan-3-one, a pentacyclic triterpenoid with emerging biological significance. This
document covers its chemical properties, natural occurrence, biosynthesis, and known
biological activities, with a focus on its potential as a therapeutic agent. Detailed experimental
protocols and proposed signaling pathways are presented to facilitate further research and
drug development efforts.

Chemical and Physical Properties

29-Hydroxyfriedelan-3-one is a pentacyclic triterpenoid belonging to the friedelane class.[1]
Its chemical structure is characterized by a friedelane backbone with a ketone group at the C-3
position and a hydroxyl group at the C-29 position.[1]
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Property Value Source
Molecular Formula C30H5002 [1]
Molecular Weight 442.7 g/mol [1]

(4R,4aS,6aS,6aS,6bR,8aS,11
R,12aR,14aS,14bhS)-11-
(hydroxymethyl)-4,4a,6a,6b,8a,
IUPAC Name 11,14a-heptamethyl- [1]
2,4,5,6,6a,7,8,9,10,12,12a,13,
14,14b-tetradecahydro-1H-

picen-3-one

CAS Number 39903-21-4 [1]

Natural Sources and Ecological Role

29-Hydroxyfriedelan-3-one has been isolated from a variety of plant species, particularly
within the Celastraceae family. Notable sources include:

Salacia grandifolia[2]

Tripterygium hypoglaucum[1]

Celastrus vulcanicola[1]

Salacia chinensis[1]

As a plant metabolite, 29-hydroxyfriedelan-3-one, like other friedelane triterpenoids, is
believed to play a role in the plant's defense mechanisms.[3] Triterpenoids are known for their
anti-insect and antimicrobial properties, suggesting that 29-hydroxyfriedelan-3-one may
contribute to protecting the plant from herbivores and pathogens.[3][4]

Biosynthesis

The biosynthesis of 29-hydroxyfriedelan-3-one begins with the cyclization of 2,3-
oxidosqualene, a common precursor for triterpenoids. This cyclization is catalyzed by a specific
oxidosqualene cyclase to form the friedelane skeleton, resulting in the direct precursor, friedelin
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(friedelan-3-one).[5][6] Subsequently, a hydroxylation reaction occurs at the C-29 position,
likely catalyzed by a cytochrome P450 monooxygenase, to yield 29-hydroxyfriedelan-3-one.

Cytochrome P450
2_3_Oxidosqualene Oxidosqualene Cyclase >| Friedelin I (Hydroxylation at C-29) 29 _Hydroxyfriedelan_3_one

Click to download full resolution via product page

Figure 1: Proposed biosynthetic pathway of 29-Hydroxyfriedelan-3-one.

Biological Activities and Therapeutic Potential

29-Hydroxyfriedelan-3-one has demonstrated a range of biological activities, highlighting its
potential for drug development.

Anti-inflammatory Activity

One of the most significant reported activities of 29-hydroxyfriedelan-3-one is its anti-
inflammatory potential. It has been shown to inhibit human leukocyte elastase (HLE), a key
enzyme involved in the inflammatory response.[7]

Assay Target Result Concentration  Source
Human
Leukocyte 37% of control N

HLE o Not specified [7]
Elastase (HLE) activity
Inhibition

The anti-inflammatory effects of the closely related precursor, friedelin, have been linked to the
modulation of key signaling pathways such as NF-kB and AMPK-mTOR.[7][8] It is plausible that
29-hydroxyfriedelan-3-one exerts its anti-inflammatory effects through similar mechanisms.

Cytotoxic and Antiviral Activities

Studies on extracts containing 29-hydroxyfriedelan-3-one and related friedelane triterpenes
from Salacia grandifolia have been conducted to evaluate their cytotoxic and antiviral
properties. While 29-hydroxyfriedelan-3-one itself was found to have low cytotoxic activity
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against leukemia cell lines, other related friedelanes showed moderate antiviral activity against
a murine coronavirus.[2] This suggests that the friedelane skeleton is a promising scaffold for
the development of antiviral agents.

Cell Line Activity ICs0 (M) Source
THP-1 (human , o
) Cytotoxic > 100 (low activity) [2]
leukemia)
K-562 (human ) o
Cytotoxic > 100 (low activity) [2]

leukemia)

Proposed Signaling Pathway

Based on the known mechanisms of the related compound friedelin, a potential signaling
pathway for the anti-inflammatory action of 29-hydroxyfriedelan-3-one is proposed. This
involves the inhibition of the NF-kB pathway and modulation of the AMPK-mTOR pathway,
leading to a reduction in the production of pro-inflammatory mediators.
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Figure 2: Proposed anti-inflammatory signaling pathway.

Experimental Protocols

The following protocols are based on methodologies reported for the isolation and biological
evaluation of 29-hydroxyfriedelan-3-one and related compounds.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15594731?utm_src=pdf-body-img
https://www.benchchem.com/product/b15594731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Isolation and Purification of 29-Hydroxyfriedelan-3-one

from Salacia grandifolia
This protocol is adapted from the study by Pereira et al. (2024).[2]

[EEN

. Extraction:

» Dried and powdered leaves of Salacia grandifolia are subjected to maceration with hexane.
e The hexane extract is concentrated under reduced pressure.

2. Chromatographic Separation:

e The crude hexane extract is subjected to column chromatography on silica gel 60 (70-230
mesh).

o Elution is performed with a gradient of hexane and ethyl acetate.

» Fractions are collected and monitored by thin-layer chromatography (TLC).

e Fractions containing the compound of interest are combined and subjected to further
purification by column chromatography on silica gel 60 (230—400 mesh) using a hexane/ethyl
acetate (8:2 v/v) solvent system to yield pure 29-hydroxyfriedelan-3-one.

3. Structure Elucidation:

e The structure of the isolated compound is confirmed by spectroscopic methods, including *H
NMR, 88C NMR, and mass spectrometry, and by comparison with published data.

Click to download full resolution via product page

"Plant Material" [label="Dried, powdered leaves of\nSalacia
grandifolia"]; "Extraction" [label="Maceration with Hexane"];

"Crude Extract" [label="Crude Hexane Extract"]; "CC1l" [label="Column
Chromatography\n(Silica gel 70-230 mesh)\nHexane/EtOAc gradient"];
"Fractions" [label="Combined Fractions"]; "CC2" [label="Column
Chromatography\n(Silica gel 230-400 mesh)\nHexane/EtOAc (8:2)"];
"Pure Compound" [label="29-Hydroxyfriedelan-3-one",
fillcolor="#34A853", fontcolor="#FFFFFF"];

"Plant Material" -> "Extraction"; "Extraction" -> "Crude Extract";
"Crude Extract" -> "CCl1"; "CCl" -> "Fractions"; "Fractions" -> "CC2",;
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"CC2" -> "Pure Compound"; }

"text-align: center; font-size: 12px;">Figure 3: Isolation workflow
for29-Hydroxyfriedelan-3-one.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a general method for assessing cytotoxicity.

1. Cell Culture: * Human leukemia cell lines (e.g., THP-1, K-562) are
maintained in an appropriate culture medium supplemented with fetal
bovine serum and antibiotics. * Cells are incubated at 37°C in a
humidified atmosphere with 5% CO:.

2. Assay Procedure: * Cells are seeded in96-well plates at a suitable
density. * The test compound (29-hydroxyfriedelan-3-one) is dissolved
in DMSO and diluted to various concentrations in the culture medium. *
The cells are treated with the test compound for a specified period
(e.g., 48 or 72 hours). * After incubation, MTT solution (0.5 mg/mL)
is added to each well, and the plate is incubated for an additional 3-
4 hours. * The medium is removed, and DMSO is added to dissolve the
formazan crystals. * The absorbance is measured at a specific
wavelength (e.g., 570 nm) using a microplate reader.

3. Data Analysis: * The percentage of cell viability is calculated
relative to the untreated control. * The ICso value (the concentration
that inhibits 50% of cell growth) is determined from the dose-response
curve.

Conclusion and Future Directions

29-Hydroxyfriedelan-3-one is a promising plant-derived metabolite with
demonstrated anti-inflammatory activity and a potential scaffold for
the development of other therapeutic agents. The low cytotoxicity of
this compound is a favorable characteristic for further drug
development.
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Future research should focus on:

e Elucidating the precise molecular mechanisms underlying its anti-
inflammatory effects, including the identification of its direct
protein targets.

e Conducting a broader range of in vitro and in vivo studies to
explore its therapeutic potential for various inflammatory diseases.

e Investigating the structure-activity relationships of the friedelane
skeleton to design and synthesize more potent and selective analogs.

e Developing efficient and sustainable methods for the production of
29-hydroxyfriedelan-3-one, either through optimized extraction from
natural sources or through synthetic or semi-synthetic approaches.

This technical guide provides a solid foundation for researchers and
drug development professionals to advance the scientific understanding
and potential therapeutic applications of 29-hydroxyfriedelan-3-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [29-Hydroxyfriedelan-3-one: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594731#29-hydroxyfriedelan-3-one-and-its-role-
as-a-plant-metabolite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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